Cas no 1805949-22-7 (Methyl 6-bromo-2-nitropyridine-3-acetate)

• Product Name: Methyl 6-bromo-2-nitropyridine-3-acetate
• CAS No: 1805949-22-7
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901711
• Update Time: 2025-10-29

Methyl 6-bromo-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-nitropyridine-3-acetate

• Inchi： 1S/C8H7BrN2O4/c1-15-7(12)4-5-2-3-6(9)10-8(5)11(13)14/h2-3H,4H2,1H3
• InChI Key： KLAUDWZWNYCSRR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C([N+](=O)[O-])=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 6-bromo-2-nitropyridine-3-acetate

Methyl 6-bromo-2-nitropyridine-3-acetate (CAS No. 1805949-22-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-2-nitropyridine-3-acetate (CAS No. 1805949-22-7) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its bromo and nitro substituents on a pyridine core, has garnered considerable attention due to its utility in the development of various biologically active molecules. The presence of these functional groups makes it a valuable building block for synthesizing complex heterocyclic structures, which are prevalent in many modern drugs.

The chemical structure of Methyl 6-bromo-2-nitropyridine-3-acetate consists of a pyridine ring substituted at the 6-position with a bromine atom and at the 2-position with a nitro group. The 3-position of the pyridine ring is esterified with an acetic acid moiety, enhancing its reactivity and making it amenable to further functionalization. This unique arrangement of substituents allows for diverse chemical transformations, including nucleophilic aromatic substitution, reduction, and coupling reactions, which are essential in drug discovery and development.

In recent years, the demand for specialized intermediates like Methyl 6-bromo-2-nitropyridine-3-acetate has surged due to advancements in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The bromo group on the pyridine ring can be readily displaced by various nucleophiles, enabling the introduction of diverse pharmacophores.

The nitro group in Methyl 6-bromo-2-nitropyridine-3-acetate is another key feature that contributes to its synthetic utility. Nitro groups can be reduced to amino groups, providing access to aminopyridine derivatives that exhibit significant biological activity. This transformation is particularly valuable in the synthesis of antiviral and antibacterial agents. Additionally, the ester functionality at the 3-position can be hydrolyzed or converted into other ester derivatives, further expanding the scope of possible applications.

Recent research has highlighted the importance of Methyl 6-bromo-2-nitropyridine-3-acetate in the development of next-generation therapeutics. For example, studies have shown its efficacy in generating novel antipsychotic compounds by incorporating it into the core structure of atypical antipsychotics. The ability to modify both the bromo and nitro positions allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

The synthesis of Methyl 6-bromo-2-nitropyridine-3-acetate typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained for subsequent applications. These methods often incorporate catalytic processes that minimize waste and enhance efficiency, aligning with green chemistry principles.

In conclusion, Methyl 6-bromo-2-nitropyridine-3-acetate (CAS No. 1805949-22-7) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations, making it indispensable for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.